Cas no 2171673-36-0 (3-(2,2-difluoroethyl)(ethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)
3-(2,2-difluoroethyl)(ethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,2-difluoroethyl)(ethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
- EN300-1519403
- 2171673-36-0
- 3-[(2,2-difluoroethyl)(ethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
-
- Inchi: 1S/C23H24F2N2O5/c1-2-27(12-20(24)25)22(30)19(11-21(28)29)26-23(31)32-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-20H,2,11-13H2,1H3,(H,26,31)(H,28,29)
- InChI Key: XDQNWBBWBZPICE-UHFFFAOYSA-N
- SMILES: FC(CN(CC)C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F
Computed Properties
- Exact Mass: 446.16532819g/mol
- Monoisotopic Mass: 446.16532819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 655
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 95.9Ų
3-(2,2-difluoroethyl)(ethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1519403-0.05g |
3-[(2,2-difluoroethyl)(ethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171673-36-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1519403-0.1g |
3-[(2,2-difluoroethyl)(ethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171673-36-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1519403-0.25g |
3-[(2,2-difluoroethyl)(ethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171673-36-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1519403-0.5g |
3-[(2,2-difluoroethyl)(ethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171673-36-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1519403-1.0g |
3-[(2,2-difluoroethyl)(ethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171673-36-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1519403-2.5g |
3-[(2,2-difluoroethyl)(ethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171673-36-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1519403-5.0g |
3-[(2,2-difluoroethyl)(ethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171673-36-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1519403-10.0g |
3-[(2,2-difluoroethyl)(ethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171673-36-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1519403-50mg |
3-[(2,2-difluoroethyl)(ethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171673-36-0 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1519403-100mg |
3-[(2,2-difluoroethyl)(ethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171673-36-0 | 100mg |
$2963.0 | 2023-09-27 |
3-(2,2-difluoroethyl)(ethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 3-(2,2-difluoroethyl)(ethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
Introduction to 3-(2,2-difluoroethyl)(ethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171673-36-0)
3-(2,2-difluoroethyl)(ethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 2171673-36-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound features a complex structural framework, incorporating multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of difluoroethyl, carbamoyl, and fluorenylmethoxycarbonyl moieties within its molecular structure suggests a high degree of functionalization, making it a promising candidate for further investigation in drug discovery and therapeutic development.
The structural design of this compound reflects a meticulous balance of steric hindrance and electronic distribution, which are critical factors in determining its interaction with biological targets. The (9H-fluoren-9-yl)methoxycarbonyl group, in particular, is a well-known protecting group in peptide synthesis but also serves as a valuable pharmacophore in medicinal chemistry due to its rigidity and hydrophobicity. This feature enhances the compound's binding affinity to specific enzymes or receptors, potentially leading to novel therapeutic applications.
In recent years, the pharmaceutical industry has increasingly focused on developing molecules with fluorinated substituents, as fluorine atoms can significantly influence metabolic stability, lipophilicity, and binding affinity. The 2,2-difluoroethyl moiety in this compound exemplifies such an approach, offering improved pharmacokinetic profiles compared to non-fluorinated analogs. This substitution pattern has been extensively studied in the development of antiviral and anticancer agents, where fluorine atoms play a pivotal role in enhancing drug efficacy.
The carbamoyl group within the molecular structure further contributes to the compound's versatility. Carbamoyl derivatives are known for their ability to modulate enzyme activity through covalent or non-covalent interactions. In particular, the ethyl carbamoyl moiety may serve as a hinge-binding element, facilitating access to active sites on target proteins. Such structural features are highly valued in rational drug design, where precise control over molecular interactions is essential for achieving high selectivity and potency.
One of the most intriguing aspects of this compound is its potential application in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including signal transduction, protein degradation, and pathogen replication. Inhibiting these enzymes has been a successful strategy in treating diseases such as HIV/AIDS, cancer, and inflammation-related disorders. The combination of difluoroethyl, carbamoyl, and fluorenylmethoxycarbonyl groups may confer unique inhibitory properties on this compound, making it a valuable tool for studying protease mechanisms and designing novel inhibitors.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking simulations, scientists can identify potential binding modes between this compound and target proteins. These computational approaches have already been instrumental in optimizing drug candidates for clinical trials, reducing the time and cost associated with traditional high-throughput screening methods.
The synthesis of 3-(2,2-difluoroethyl)(ethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis requires careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal catalysis and flow chemistry have been employed to streamline synthetic routes while maintaining high enantioselectivity. These innovations not only improve efficiency but also enhance scalability for industrial production.
In conclusion, 3-(2,2-difluoroethyl)(ethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171673-36-0) represents a cutting-edge compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an attractive candidate for further exploration in drug discovery programs aimed at treating various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.
2171673-36-0 (3-(2,2-difluoroethyl)(ethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)